Cas no 954112-91-5 (2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

• Product Name: 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• CAS No: 954112-91-5
• MF: C₁₅H₁₀ClN₃
• MW: 267.713001728058
• CID: 3167828
• PubChem ID: 84819977
• Update Time: 2025-05-23

2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 954112-91-5
• 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

• Inchi： 1S/C15H10ClN3/c16-11-7-12-13(8-17)14(19-15(12)18-9-11)6-10-4-2-1-3-5-10/h1-5,7,9H,6H2,(H,18,19)
• InChI Key： LUOPZGHDGBADTL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C(C#N)=C(CC1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 267.0563250Da
• Monoisotopic Mass: 267.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 954112-91-5, known as 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a heterocyclic aromatic compound that combines a pyrrolopyridine framework with substituents such as a benzyl group, a chlorine atom, and a cyano group. Its structure is characterized by a fused bicyclic system, which imparts unique electronic properties and makes it a valuable molecule for various research and industrial applications.

The pyrrolo[2,3-b]pyridine core of this compound is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring. This structure is known for its aromaticity and conjugation, which contribute to its stability and reactivity. The presence of the benzyl group at the 2-position introduces steric bulk and enhances the molecule's lipophilicity, which is often desirable in drug design for improving bioavailability. The chlorine atom at the 5-position adds electron-withdrawing effects, further modulating the electronic properties of the molecule. Additionally, the cyano group at the 3-position introduces strong electron-withdrawing effects, which can influence the compound's reactivity in various chemical reactions.

Recent studies have explored the synthesis of 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have enabled researchers to achieve higher yields and better purity levels compared to traditional synthetic approaches. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality. Furthermore, the use of palladium catalysts in cross-coupling reactions has facilitated the incorporation of functional groups such as benzyl moieties into the molecule with high precision.

The compound's applications span across multiple domains. In medicinal chemistry, it has been investigated as a potential lead compound for drug development targeting various therapeutic areas. Its unique structure allows for modulation of biological activities through strategic substitution patterns. For example, researchers have explored its potential as an anticancer agent by evaluating its cytotoxicity against various cancer cell lines. Preliminary results indicate that this compound exhibits selective cytotoxicity against certain cancer cells, suggesting its potential as a lead molecule for further optimization.

In addition to its medicinal applications, 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has also been studied for its electronic properties in materials science. The compound's aromaticity and conjugation make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has focused on incorporating this compound into thin-film transistor devices to evaluate its performance under different conditions. Initial findings suggest that it exhibits promising electronic characteristics, including high carrier mobility and stability under ambient conditions.

Another area of interest is the study of this compound's photochemical properties. Researchers have investigated its absorption and emission spectra under UV light to explore its potential as a fluorescent probe or photosensitizer. The presence of electron-withdrawing groups such as chlorine and cyano moieties enhances the compound's fluorescence quantum yield, making it a candidate for applications in bioimaging or sensing technologies.

From an environmental perspective, understanding the degradation pathways of 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is crucial for assessing its ecological impact. Recent studies have examined its biodegradation under aerobic and anaerobic conditions using microbial consortia isolated from various environments. Results indicate that while the compound is relatively stable under standard conditions, certain microbial strains can metabolize it into less complex compounds over extended periods.

In conclusion, 2-Benzyl-5-chloro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 954112-91-5) is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it an attractive target for research in medicinal chemistry, materials science, and environmental studies. As advancements in synthetic methodologies continue to emerge, further exploration of this compound's properties and applications is expected to yield groundbreaking discoveries in these fields.